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Compound of Interest

Compound Name:
Ethyl 6-hydroxypyridine-2-

carboxylate

Cat. No.: B1336221 Get Quote

An In-depth Technical Guide to Ethyl 6-
hydroxypyridine-2-carboxylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 6-hydroxypyridine-2-
carboxylate, a key heterocyclic building block in medicinal chemistry and drug discovery. This

document consolidates available data on its chemical properties, synthesis, spectroscopic

analysis, and the biological significance of its structural motif.

Core Compound Identification
Ethyl 6-hydroxypyridine-2-carboxylate is a pyridine derivative characterized by a hydroxyl

group at the 6-position and an ethyl carboxylate group at the 2-position. This arrangement of

functional groups makes it a versatile precursor for the synthesis of more complex molecules

with a wide range of biological activities.

Table 1: Chemical and Physical Properties
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Property Value Reference

CAS Number 53389-00-7 [1]

Molecular Formula C8H9NO3 [1]

Molecular Weight 167.16 g/mol [1]

Canonical SMILES CCOC(=O)C1=CC=CC(=O)N1 [2]

InChI Key
BHTPNYOMVLJREU-

UHFFFAOYSA-N
[2]

Appearance
Light yellow crystalline

substance (for the parent acid)
[3]

Purity Typically ≥95% [1]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural confirmation of Ethyl 6-hydroxypyridine-2-
carboxylate. While a comprehensive public database of its spectra is not readily available,

typical spectral characteristics can be inferred from its structure and data for related

compounds. Key analytical techniques for this compound include Nuclear Magnetic Resonance

(NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).[4]

Table 2: Predicted and Reported Spectroscopic Data

Technique Data Source

¹H NMR Spectrum available ChemicalBook[4]

¹³C NMR Spectrum available ChemicalBook[4]

Mass Spectrometry
Spectrum available; Predicted

m/z for [M+H]⁺: 168.06552

ChemicalBook[4],

PubChemLite[2]

Infrared (IR) Spectrum available ChemicalBook[4]

Note: For detailed spectra, direct acquisition from suppliers or specialized databases is

recommended.
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Synthesis and Derivatization
While a specific, detailed protocol for the synthesis of Ethyl 6-hydroxypyridine-2-carboxylate
is not widely published, general methods for the synthesis of hydroxypyridine carboxylates can

be applied. One common approach involves the cyclization of appropriate precursors. For

instance, the reaction of ethyl aminocrotonates with derivatives of malonic acid is a suitable

method for preparing substituted dihydropyridine carboxylates.[5] Another potential route is the

direct hydroxylation of a pyridine-2-carboxylate derivative.

The primary utility of Ethyl 6-hydroxypyridine-2-carboxylate is as a scaffold for further

chemical modification. The hydroxyl and ester functionalities serve as handles for a variety of

chemical transformations.

Below is a generalized workflow for the utilization of this compound in a drug discovery context.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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